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Compound of Interest

Compound Name: 4,5-Didehydroisocarbacyclin
CAS No.: 98676-80-3
Cat. No.: B1215482
Get Quote
. J

Executive Summary

4,5-Didehydroisocarbacyclin is a synthetic, chemically stable prostacyclin analog designed to
overcome the rapid hydrolytic degradation of natural PGI2 (Prostacyclin). It exhibits high
potency and long-lasting activity in inhibiting platelet aggregation and inducing vasodilation.

This guide provides standardized protocols for its preparation and administration in rodent
models (Rat/Mouse). Due to its high potency—comparable to or exceeding that of
Isocarbacyclin (TEI-7165) and Beraprost—precise dosage titration is required to separate
therapeutic anti-thrombotic effects from hemodynamic side effects (e.g., profound
hypotension).

Mechanism of Action & Signhaling

4,5-Didehydroisocarbacyclin functions as a selective agonist for the IP receptor. Upon
binding, it activates the Gs-protein coupled pathway, leading to adenylyl cyclase activation and
increased intracellular cAMP.
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Figure 1: Signal transduction pathway of 4,5-Didehydroisocarbacyclin mediating anti-platelet
and vasodilatory effects.

Compound Preparation & Handling[1][2][3]
physicochemical Properties[2][4]

e Appearance: Colorless oil or white waxy solid.
¢ Solubility: Insoluble in water; soluble in Ethanol, DMSO, and DMF.

 Stability: Stable at neutral pH (unlike PGI2). Store neat at -20°C under inert gas
(Argon/Nitrogen).

Stock Solution Protocol

Objective: Create a stable 10 mM stock solution.

e Weighing: Accurately weigh 1 mg of 4,5-Didehydroisocarbacyclin.
e Solvent: Dissolve in DMSO (Dimethyl sulfoxide) or 100% Ethanol.

o Calculation: MW = 350 g/mol (Estimate based on analogs). If MW is 350.5, add ~285 pL
DMSO to 1 mg for 10 mM.

o Storage: Aliquot into light-protected vials (20 plL/vial). Store at -80°C. Avoid repeated freeze-
thaw cycles.

Vehicle for Administration

« Intravenous (1V): Dilute stock into sterile saline (0.9% NaCl). Final DMSO concentration must
be < 1%.

e Oral (PO): Dilute into 1% Methylcellulose or suspend in Corn Oil.

Dosage Guidelines (Animal Models)

Critical Warning: This compound is highly potent. The dosages below are derived from bio-
equivalence studies of stable PGI2z analogs (Isocarbacyclin, Beraprost). Always perform a pilot
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dose-response study.

Table 1: Recommended Dosage Ranges

Species Route Indication Dosage Range Frequency
Rat IV Bolus Anti-thrombotic 1-10 ug/kg Single Dose
) Pulmonary 01-10 )
Rat IV Infusion ) ) Continuous
Hypertension pg/kg/min
Chronic ] ]
Rat Oral (PO) ] 30 — 100 pg/kg BID (Twice Daily)
Vasoprotection
Ischemia- o
Mouse IP/IV 5 — 20 pg/kg Pre-injury

Reperfusion

Mouse Oral Platelet Inhibition 50 — 150 pg/kg Daily

Experimental Logic:

e Low Dose (1-5 pg/kg 1V): Targets platelet aggregation inhibition with minimal impact on
systemic blood pressure.

e High Dose (>10 pg/kg IV or >100 pg/kg PO): Induces significant vasodilation and
hypotension. Use this range only if hemodynamic unloading is the therapeutic goal.

Detailed Experimental Protocols
Protocol A: Assessment of Anti-Platelet Activity (Ex
Vivo)

Purpose: To determine the ED50 for inhibition of ADP-induced aggregation.

o Administration: Administer 4,5-Didehydroisocarbacyclin orally to rats (Groups: Vehicle, 10,
30, 100 pg/kg).

o Timepoint: Wait 1 hour (peak absorption).
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» Blood Collection: Anesthetize rat (Isoflurane). Collect blood from the abdominal aorta into
Citrate (3.8%) tubes (1:9 ratio).

* PRP Preparation: Centrifuge at 200 x g for 15 min to obtain Platelet Rich Plasma (PRP).
o Aggregation Assay:

o Place PRP in an aggregometer (37°C).

o Stimulate with ADP (5-10 uM) or Collagen (2-5 pug/mL).

o Measure light transmission change over 5 minutes.

e Calculation: % Inhibition = [(Control Aggregation - Treated Aggregation) / Control] x 100.

Protocol B: Hemodynamic Monitoring (Safety/Efficacy)

Purpose: To ensure the dosage does not cause fatal hypotension.

Instrumentation: Cannulate the femoral artery of the rat with a pressure transducer.

Baseline: Record Mean Arterial Pressure (MAP) and Heart Rate (HR) for 20 mins.

Dosing: Administer compound IV (Bolus) or PO.

Monitoring:

o IV: Monitor continuously for 60 mins. Expect a rapid drop in MAP (10-30 mmHg) followed
by recovery.

o PO: Monitor for 4-6 hours.

Endpoint: Determine the dose that lowers MAP by <15% (Safe Anti-thrombotic Dose).

Experimental Workflow Visualization
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Figure 2: Experimental workflow for in vivo characterization of 4,5-Didehydroisocarbacyclin.

Safety & Toxicology

e Hypotension: The primary adverse effect is excessive vasodilation. Monitor animals for
lethargy, pallor, or hypothermia.

» Bleeding Risk: Synergistic effect with other anticoagulants (Heparin, Warfarin). Avoid
concurrent use in surgical models unless testing synergy.

o LD50: Not explicitly established in public literature for this specific analog, but generally >10
mg/kg for related prostacyclins (Isocarbacyclin LD50 > 50 mg/kg in rodents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215482/docs#application-note-4-5-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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